Cas no 178408-30-5 (2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-)

2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- structure
178408-30-5 structure
Product Name:2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
CAS No:178408-30-5
Molecular Formula:C22H18N2O2
Molecular Weight:342.39052
CID:146646
PubChem ID:6449098

2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- Properties

Names and Identifiers

    • 2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
    • 3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
    • 3-(2-(1-Naphthalenyl)-2-oxoethylidene)-1-phenylpiperazinone
    • Piperazinone, 3-(2-(1-naphthalenyl)-2-oxoethylidene)-1-phenyl-
    • (3E)-3-(2-naphthalen-1-yl-2-oxo-ethylidene)-1-phenyl-piperazin-2-one
    • 178408-30-5
    • (3E)-3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
    • InChIKey: BQUIARAAYXXWEF-HMMYKYKNSA-N
    • Inchi: InChI=1S/C22H18N2O2/c25-21(19-12-6-8-16-7-4-5-11-18(16)19)15-20-22(26)24(14-13-23-20)17-9-2-1-3-10-17/h1-12,15,23H,13-14H2/b20-15+
    • SMILES: C1(C(=O)/C=C2/NCCN(C3C=CC=CC=3)C/2=O)C2C(=CC=CC=2)C=CC=1

Computed Properties

  • Exact Mass: 342.13694
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 342.136828
  • Heavy Atom Count: 26
  • Complexity: 565
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 49.4

Experimental Properties

  • PSA: 49.41
  • Refractive Index: 1.71
  • Boiling Point: 525.3°Cat760mmHg
  • Flash Point: 271.5°C
  • Density: 1.292

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